Cas no 683274-51-3 (1-(thiophene-2-carbonyl)-1,4-diazepane)

1-(Thiophene-2-carbonyl)-1,4-diazepane is a heterocyclic compound featuring a diazepane core functionalized with a thiophene-2-carbonyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The thiophene ring enhances aromatic interactions, while the diazepane scaffold provides conformational flexibility, facilitating binding to biological targets. Its synthetic versatility allows for further derivatization, enabling the development of novel pharmacophores. The compound’s balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles in potential therapeutic applications. Researchers value it for its utility in designing CNS-active agents, enzyme inhibitors, and other bioactive molecules.
1-(thiophene-2-carbonyl)-1,4-diazepane structure
683274-51-3 structure
Product Name:1-(thiophene-2-carbonyl)-1,4-diazepane
CAS No:683274-51-3
MF:C10H14N2OS
MW:210.295960903168
MDL:MFCD00661819
CID:502035
PubChem ID:2795677
Update Time:2025-06-07

1-(thiophene-2-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(Thien-2-ylcarbonyl)-1,4-diazepane
    • 1,4-diazepan-1-yl(thiophen-2-yl)methanone
    • Methanone,(hexahydro-1H-1,4-diazepin-1-yl)-2-thienyl-
    • (1,4-Diazepan-1-yl)(thiophen-2-yl)methanone
    • 1,4-Diazepan-1-yl(2-thienyl)methanone
    • 1,4-diazepan-1-yl(thien-2-yl)methanone
    • 1-(thiophene-2-carbonyl)-1,4-diazepane
    • SB74447
    • AKOS000130250
    • MFCD00661819
    • FS-1459
    • SCHEMBL14543348
    • EN300-146327
    • A836107
    • 683274-51-3
    • J-500097
    • DTXSID60383806
    • FT-0721743
    • MDL： MFCD00661819
    • Inchi： 1S/C10H14N2OS/c13-10(9-3-1-8-14-9)12-6-2-4-11-5-7-12/h1,3,8,11H,2,4-7H2
    • InChI Key： WSYAIIHKVJXWDY-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(N1CCNCCC1)=O

Computed Properties

  • Exact Mass: 210.08300
  • Monoisotopic Mass: 210.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 60.6Ų

Experimental Properties

  • PSA: 60.58000
  • LogP: 1.45030

1-(thiophene-2-carbonyl)-1,4-diazepane Security Information

  • Hazardous Material Identification： Xi

1-(thiophene-2-carbonyl)-1,4-diazepane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(thiophene-2-carbonyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM286070-5g
(1,4-Diazepan-1-yl)(thiophen-2-yl)methanone
 683274-51-3 97%
5g
 $659 2021-06-09
Fluorochem
017255-1g
1,4-Diazepan-1-yl(2-thienyl)methanone
 683274-51-3
1g
 ￡105.00 2022-03-01
Chemenu
CM286070-5g
(1,4-Diazepan-1-yl)(thiophen-2-yl)methanone
 683274-51-3 97%
5g
 $817 2023-01-19
Apollo Scientific
OR15036-1g
(Homopiperazin-1-yl)(thien-2-yl)methanone
 683274-51-3
1g
 £120.00 2025-02-19
Apollo Scientific
OR15036-5g
(Homopiperazin-1-yl)(thien-2-yl)methanone
 683274-51-3
5g
 £480.00 2025-02-19
abcr
AB223465-250 mg
1,4-Diazepan-1-yl(2-thienyl)methanone; 95%
 683274-51-3
250mg
 €64.00 2023-06-22
abcr
AB223465-1 g
1,4-Diazepan-1-yl(2-thienyl)methanone; 95%
 683274-51-3
1g
 €109.40 2023-06-22
Enamine
EN300-146327-0.1g
1-(thiophene-2-carbonyl)-1,4-diazepane
 683274-51-3
0.1g
 $150.0 2023-06-08
Enamine
EN300-146327-0.25g
1-(thiophene-2-carbonyl)-1,4-diazepane
 683274-51-3
0.25g
 $156.0 2023-06-08
Enamine
EN300-146327-0.5g
1-(thiophene-2-carbonyl)-1,4-diazepane
 683274-51-3
0.5g
 $163.0 2023-06-08

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